4-(benzenesulfonyl)-N-(2-methylpropyl)-2-thiophen-2-yl-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N-(2-methylpropyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• InChI: InChI=1S/C17H18N2O3S2/c1-12(2)11-18-16-17(19-15(22-16)14-9-6-10-23-14)24(20,21)13-7-4-3-5-8-13/h3-10,12,18H,11H2,1-2H3
• InChI Key: BXORTYPNKKIAEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(N=C(O1)C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N2O3S2
• Molecular Weight: 362.5 g/mol

Description

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of several reactive functional groups. For example, the amine group could participate in acid-base reactions, the benzenesulfonyl group could undergo electrophilic aromatic substitution reactions, and the thiophene and oxazole rings could undergo reactions typical of heterocyclic compounds.

Scientific Research Applications

C-H Imidation and Dual C-H Bond Aminobromination

The practical C-H imidation of five-membered heterocycles, including the first dual C-H bond aminobromination of thiophenes, has been explored under metal-free conditions. Effective amine sources such as benzotriazole and dibenzenesulfonimides have been utilized, with mechanistic studies supporting a radical pathway for these reactions (Sun et al., 2019).